Cas no 1858256-68-4 (1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol)

• Product Name: 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol
• CAS No: 1858256-68-4
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• MDL: MFCD27756634
• CID: 4709273
• Update Time: 2025-11-01

1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)-3-phenyl-1H-pyrazol-5-ol
• T5926
• 1H-pyrazol-5-ol, 1-(3-nitrophenyl)-3-phenyl-
• 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

• MDL： MFCD27756634
• Inchi： 1S/C15H11N3O3/c19-15-10-14(11-5-2-1-3-6-11)16-17(15)12-7-4-8-13(9-12)18(20)21/h1-10,16H
• InChI Key： BJJDRCUPDUZNRC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)NN1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 452
• Topological Polar Surface Area: 78.2

Additional information on 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol

Comprehensive Overview of 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol (CAS No. 1858256-68-4)

1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol (CAS No. 1858256-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrophenyl-substituted pyrazole derivative exhibits unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure combines a pyrazole core with both phenyl and nitrophenyl substituents, creating a versatile scaffold for further functionalization.

In recent years, researchers have explored the potential of 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol in developing novel pharmaceutical agents, particularly in the areas of anti-inflammatory and antioxidant therapies. The presence of the nitro group enhances the compound's electron-accepting capabilities, which is crucial for interactions with biological targets. This characteristic aligns with current trends in drug discovery, where researchers focus on electron-deficient heterocycles for improved target engagement.

The compound's synthetic versatility has made it a subject of interest in green chemistry applications. With growing environmental concerns, scientists are investigating eco-friendly methods to produce nitrophenyl pyrazole derivatives like CAS No. 1858256-68-4. Recent publications highlight its role in catalyzed organic transformations, addressing the pharmaceutical industry's demand for atom-efficient synthesis.

From a materials science perspective, 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol has shown promise in developing organic electronic materials. Its conjugated system and nitro group contribute to interesting charge transport properties, relevant for OLED technologies and molecular sensors. This application aligns with the increasing market demand for high-performance organic semiconductors.

The analytical characterization of CAS No. 1858256-68-4 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's high purity and structural integrity, essential for research applications. Quality control protocols for this pyrazole derivative have become more stringent, reflecting the pharmaceutical industry's emphasis on impurity profiling.

Storage and handling of 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage practices should be followed to maintain stability. The compound's shelf life and degradation products are subjects of ongoing stability studies, particularly for pharmaceutical applications.

Recent patent literature reveals growing commercial interest in nitrophenyl pyrazole compounds, with CAS No. 1858256-68-4 appearing in several applications. The compound's structure-activity relationships are being explored for various therapeutic indications, reflecting the pharmaceutical industry's focus on targeted drug design. This aligns with current trends toward personalized medicine approaches.

The global market for specialty chemical intermediates like 1-(3-Nitrophenyl)-3-phenyl-1H-pyrazol-5-ol is expanding, driven by demand from both pharmaceutical and materials science sectors. Suppliers are increasingly offering custom synthesis and scale-up services for this compound, catering to the needs of research institutions and industrial developers.

Future research directions for CAS No. 1858256-68-4 may include exploration of its photophysical properties for bioimaging applications and investigation of its metal coordination chemistry for catalyst development. The compound's unique structural features position it as a valuable building block in molecular engineering projects across multiple disciplines.